Cas no 54430-46-5 (Benzoyl-L-norleucine)

• Product Name: Benzoyl-L-norleucine
• CAS No: 54430-46-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD00190768
• CID: 941214
• PubChem ID: 22837358
• Update Time: 2025-06-10

Benzoyl-L-norleucine Chemical and Physical Properties

Names and Identifiers

• bz-nle-oh
• BENZOYL-L-NORLEUCINE
• BENZOYL-L-2-AMINOHEXANOIC ACID
• BZO-NLE-OH
• N-benzoyl-D,L-norleucine
• (S)-alpha-Butylhippuric acid
• 54430-46-5
• (S)-2-benzamidohexanoic acid
• N-Benzoyl-Norleucin
• N-Benzoylnorleucine
• (2S)-2-benzamidohexanoic acid
• SCHEMBL186935
• BS-28683
• (2S)-2-(phenylformamido)hexanoic acid
• MFCD00190768
• AKOS025289388
• BenZoyl-L-norleucine (BZ-L-Nle-OH)
• N-Benzoyl-L-norleucine
• DB-266095
• CS-0209234
• G84193
• Benzoyl-L-norleucine

• MDL： MFCD00190768
• Inchi： 1S/C13H17NO3/c1-2-3-9-11(13(16)17)14-12(15)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3,(H,14,15)(H,16,17)/t11-/m0/s1
• InChI Key： NIOMUJJKCGJROX-NSHDSACASA-N
• SMILES： OC([C@H](CCCC)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131-132 ºC
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 66.40000
• LogP: 2.45070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzoyl-L-norleucine

Introduction to Benzoyl-L-norleucine (CAS No. 54430-46-5)

Benzoyl-L-norleucine, a derivative of the amino acid L-norleucine, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. With the CAS number 54430-46-5, this molecule has garnered attention for its potential applications in drug development and biochemical research. The introduction of a benzoyl group to the norleucine backbone introduces unique chemical properties that make it a valuable tool in synthetic chemistry and molecular biology.

The structure of Benzoyl-L-norleucine consists of a benzoyl moiety attached to the alpha carbon of L-norleucine. This modification enhances the compound's solubility in organic solvents while maintaining its biological activity. Such characteristics are particularly useful in the design of peptide mimetics and enzyme inhibitors, where precise control over molecular interactions is crucial.

In recent years, Benzoyl-L-norleucine has been explored for its role in modulating biological pathways. Studies have indicated that this compound can interact with various enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, research has suggested that Benzoyl-L-norleucine may influence metabolic pathways by inhibiting specific enzymes involved in amino acid metabolism.

One of the most compelling aspects of Benzoyl-L-norleucine is its utility in peptide synthesis. The benzoyl group serves as an effective protecting group for amino acids, allowing chemists to construct complex peptide structures with high precision. This has opened up new avenues in the development of peptide-based drugs, which are increasingly recognized for their therapeutic potential in treating various diseases.

Furthermore, the compound has been investigated for its potential role in anti-inflammatory applications. Preliminary studies have shown that Benzoyl-L-norleucine can modulate inflammatory responses by interacting with key signaling pathways. This suggests that it may be a valuable component in the development of novel anti-inflammatory agents.

The synthesis of Benzoyl-L-norleucine involves a series of well-established chemical reactions, including esterification and protection-deprotection strategies. These synthetic routes have been optimized to ensure high yield and purity, making the compound readily available for research purposes. The availability of high-quality Benzoyl-L-norleucine has facilitated numerous studies across different fields, from medicinal chemistry to structural biology.

In conclusion, Benzoyl-L-norleucine (CAS No. 54430-46-5) is a versatile compound with significant potential in pharmaceutical and biochemical research. Its unique structure and functional properties make it an invaluable tool for drug development and molecular studies. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.